Cas no 802296-78-2 (4-(6-chloro-9H-purin-9-yl)-2-(diethylamino)methylphenol)

• Product Name: 4-(6-chloro-9H-purin-9-yl)-2-(diethylamino)methylphenol
• CAS No: 802296-78-2
• MF: C₁₆H₁₈ClN₅O
• MW: 331.800021648407
• MDL: MFCD34168393
• CID: 5653367
• PubChem ID: 419344
• Update Time: 2025-10-07

4-(6-chloro-9H-purin-9-yl)-2-(diethylamino)methylphenol Chemical and Physical Properties

Names and Identifiers

• 4-(6-chloro-9H-purin-9-yl)-2-[(diethylamino)methyl]phenol
• EN300-28227840
• 802296-78-2
• 4-(6-chloro-9H-purin-9-yl)-2-(diethylamino)methylphenol

• MDL： MFCD34168393
• Inchi： 1S/C16H18ClN5O/c1-3-21(4-2)8-11-7-12(5-6-13(11)23)22-10-20-14-15(17)18-9-19-16(14)22/h5-7,9-10,23H,3-4,8H2,1-2H3
• InChI Key： SSSZZKGFLIDGCN-UHFFFAOYSA-N
• SMILES： ClC1C2=C(N=CN=1)N(C=N2)C1=CC=C(C(=C1)CN(CC)CC)O

Computed Properties

• Exact Mass: 331.1199879g/mol
• Monoisotopic Mass: 331.1199879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 67.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 4-(6-chloro-9H-purin-9-yl)-2-(diethylamino)methylphenol

Comprehensive Overview of 4-(6-chloro-9H-purin-9-yl)-2-(diethylamino)methylphenol (CAS No. 802296-78-2)

The compound 4-(6-chloro-9H-purin-9-yl)-2-(diethylamino)methylphenol (CAS No. 802296-78-2) is a purine derivative with significant potential in pharmaceutical research and biochemical applications. Its unique structure, combining a chloropurine moiety with a diethylamino-substituted phenol, makes it a subject of interest for drug discovery and enzyme inhibition studies. Researchers are increasingly exploring its role in modulating cellular signaling pathways, particularly in the context of inflammatory responses and metabolic regulation.

In recent years, the demand for small-molecule modulators like 4-(6-chloro-9H-purin-9-yl)-2-(diethylamino)methylphenol has surged due to their applicability in targeted therapy. This compound’s chloropurine core is structurally analogous to nucleotides, enabling interactions with kinases and G-protein-coupled receptors (GPCRs). Such properties align with current trends in precision medicine, where structure-activity relationships (SAR) are critical for designing next-generation therapeutics.

The diethylamino group in this molecule enhances its lipophilicity, improving membrane permeability—a key factor in drug bioavailability. This feature is particularly relevant in the development of central nervous system (CNS) drugs, where blood-brain barrier penetration is often a challenge. Additionally, the phenolic hydroxyl group offers a site for chemical modifications, enabling the synthesis of derivatives with tailored pharmacokinetic profiles.

From a synthetic chemistry perspective, CAS No. 802296-78-2 serves as a versatile intermediate. Its purine scaffold is amenable to cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, facilitating the creation of diverse heterocyclic libraries. This adaptability is invaluable for high-throughput screening (HTS) campaigns aimed at identifying lead compounds for diseases like autoimmune disorders and neurodegenerative conditions.

Environmental and toxicological studies of 4-(6-chloro-9H-purin-9-yl)-2-(diethylamino)methylphenol are limited but suggest moderate stability under standard laboratory conditions. Researchers emphasize the need for green chemistry approaches in its synthesis to minimize waste and energy consumption—a growing priority in sustainable pharmaceutical manufacturing.

In summary, CAS No. 802296-78-2 represents a promising candidate for advancing medicinal chemistry and drug development. Its multifunctional design bridges gaps between molecular biology and therapeutic innovation, addressing contemporary challenges in personalized healthcare. Future research may focus on optimizing its selectivity and efficacy in vivo, leveraging cutting-edge techniques like cryo-EM and AI-driven molecular modeling.